![molecular formula C30H28N2O3 B304333 2-amino-4-(4-methoxyphenyl)-3-(4-methylbenzoyl)-1-phenyl-4,6,7,8-tetrahydroquinolin-5-one](/img/structure/B304333.png)
2-amino-4-(4-methoxyphenyl)-3-(4-methylbenzoyl)-1-phenyl-4,6,7,8-tetrahydroquinolin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-4-(4-methoxyphenyl)-3-(4-methylbenzoyl)-1-phenyl-4,6,7,8-tetrahydroquinolin-5-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as TTA-1 and has been found to possess several unique properties that make it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of TTA-1 involves the inhibition of CK2 activity. CK2 is a protein kinase that phosphorylates several proteins involved in various cellular processes. Inhibition of CK2 activity by TTA-1 leads to the modulation of several cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
TTA-1 has been found to possess several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. TTA-1 has also been found to induce apoptosis in cancer cells. In addition, TTA-1 has been shown to modulate the activity of several signaling pathways involved in cancer development and progression.
Advantages and Limitations for Lab Experiments
TTA-1 has several advantages and limitations for lab experiments. One of the main advantages is its ability to inhibit CK2 activity, which makes it a promising candidate for cancer research. However, TTA-1 has some limitations, including its solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for the research of TTA-1. One potential direction is the development of TTA-1 analogs that possess improved solubility and potency. Another potential direction is the study of TTA-1 in combination with other cancer therapies. Furthermore, the potential use of TTA-1 in other diseases, such as neurodegenerative diseases, is also an area of future research.
Synthesis Methods
The synthesis of TTA-1 involves the reaction of 4-methoxybenzaldehyde, 4-methylbenzoyl chloride, and 2-aminobenzophenone in the presence of a base and a catalyst. The reaction proceeds through a series of steps, leading to the formation of TTA-1. This synthesis method has been optimized to yield high purity and high-quality TTA-1.
Scientific Research Applications
TTA-1 has been extensively studied for its potential applications in scientific research. It has been found to possess several unique properties that make it a promising candidate for various research studies. TTA-1 has been shown to inhibit the activity of the protein kinase CK2, which is involved in several cellular processes, including cell growth, differentiation, and apoptosis. This inhibition of CK2 activity has been found to have several potential applications in cancer research.
properties
Molecular Formula |
C30H28N2O3 |
---|---|
Molecular Weight |
464.6 g/mol |
IUPAC Name |
2-amino-4-(4-methoxyphenyl)-3-(4-methylbenzoyl)-1-phenyl-4,6,7,8-tetrahydroquinolin-5-one |
InChI |
InChI=1S/C30H28N2O3/c1-19-11-13-21(14-12-19)29(34)28-26(20-15-17-23(35-2)18-16-20)27-24(9-6-10-25(27)33)32(30(28)31)22-7-4-3-5-8-22/h3-5,7-8,11-18,26H,6,9-10,31H2,1-2H3 |
InChI Key |
JXAYBLWXLRIJNB-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=CC=C(C=C4)OC)C(=O)CCC3)C5=CC=CC=C5)N |
SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=CC=C(C=C4)OC)C(=O)CCC3)C5=CC=CC=C5)N |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=CC=C(C=C4)OC)C(=O)CCC3)C5=CC=CC=C5)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.